4-Cyclopropoxy-5-iodonicotinonitrile

• Molecular Formula: C9H7IN2O
• Molecular Weight: 286.07 g/mol
• IUPAC Name: 4-cyclopropyloxy-5-iodopyridine-3-carbonitrile
• InChI: InChI=1S/C9H7IN2O/c10-8-5-12-4-6(3-11)9(8)13-7-1-2-7/h4-5,7H,1-2H2
• InChI Key: PKORSKDTOXLPRB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=NC=C2C#N)I

Description

4-Cyclopropoxy-5-iodonicotinonitrile is a nicotinonitrile derivative characterized by a cyclopropoxy substituent at the 4-position and an iodine atom at the 5-position of the pyridine ring. Its molecular formula is C₉H₇IN₂O, with a molecular weight of 285.9 g/mol. This compound is of interest in medicinal chemistry and materials science due to its unique steric and electronic properties. The cyclopropoxy group introduces significant steric bulk, which may enhance metabolic stability in drug candidates, while the iodine atom offers a handle for further functionalization via cross-coupling reactions (e.g., Suzuki-Miyaura reactions).

Preparation Methods

The synthesis of 4-Cyclopropoxy-5-iodonicotinonitrile typically involves the following steps:

Iodination: The addition of an iodine atom to the 5-position of the nicotinonitrile ring.

The specific reaction conditions and reagents used for these steps can vary, but common methods include the use of cyclopropyl halides and iodine sources under controlled temperature and pressure conditions .

Chemical Reactions Analysis

4-Cyclopropoxy-5-iodonicotinonitrile undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction: The nitrile group can be reduced to an amine or oxidized to a carboxylic acid under specific conditions.

Coupling Reactions: The compound can participate in Suzuki-Miyaura coupling reactions, where the iodine atom is replaced by a boronic acid derivative to form new carbon-carbon bonds.

Common reagents for these reactions include palladium catalysts, boronic acids, and reducing agents like lithium aluminum hydride.

Scientific Research Applications

4-Cyclopropoxy-5-iodonicotinonitrile is used in various scientific research fields, including:

Chemistry: As a building block for the synthesis of more complex molecules through coupling reactions.

Biology: In the study of enzyme interactions and as a potential inhibitor of specific biological pathways.

Medicine: As a precursor for the development of pharmaceutical compounds with potential therapeutic effects.

Industry: In the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-5-iodonicotinonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to changes in biological pathways. For example, it may inhibit certain enzymes by binding to their active sites, preventing substrate binding and subsequent reactions .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Nicotinonitrile derivatives are widely studied for their versatility in synthesis and biological activity. Below, 4-Cyclopropoxy-5-iodonicotinonitrile is compared to structurally related compounds, focusing on substituent effects, reactivity, and applications.

Substituent Effects and Molecular Properties

The table below highlights key differences in substituents and molecular properties among nicotinonitrile analogs:

Compound Name	Substituent (Position 4)	Substituent (Position 5)	Molecular Weight (g/mol)	Key Properties
4-Cyclopropoxy-5-iodonicotinonitrile	Cyclopropoxy	Iodo	285.9	High steric hindrance, potential for cross-coupling
4-Iodo-5-methoxynicotinonitrile	Iodo	Methoxy	259.9	Moderate solubility, Suzuki reaction substrate
4-Amino-5-methoxynicotinonitrile	Amino	Methoxy	163.2	Enhanced solubility, basic character

• Electronic Effects: The electron-withdrawing nature of the nitrile group is modulated by substituents. The amino group (in 4-Amino-5-methoxynicotinonitrile) donates electrons via resonance, increasing solubility, whereas the cyclopropoxy group is weakly electron-donating, balancing lipophilicity and reactivity.